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Compound of Interest

Compound Name: Benzyl nitrite

Cat. No.: B15496680

For Immediate Release

This technical guide provides an in-depth analysis of the safety data sheet (SDS) information
for benzyl nitrite. It is intended for researchers, scientists, and professionals in drug
development who handle or are investigating this compound. This document synthesizes
available data on the physicochemical properties, toxicological profile, and safe handling
procedures for benzyl nitrite. Detailed experimental protocols for key safety assessments and
visualizations of relevant biological pathways are also presented to provide a comprehensive
resource.

Physicochemical Properties

Benzyl nitrite (CAS No. 935-05-7) is the ester of benzyl alcohol and nitrous acid.[1][2][3] A
summary of its key physical and chemical properties is presented in Table 1. This data is critical
for understanding its behavior under various experimental and storage conditions.

Table 1: Physical and Chemical Properties of Benzyl Nitrite
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Property Value Source(s)
Molecular Formula C7H7NO2 [1112][3]
Molecular Weight 137.14 g/mol [11[2][3]
Appearance Data not available

Boiling Point 180 °C at 760 mmHg [1]

Density 1.09 g/cm3 [1]

Flash Point 71.2°C [1]

Vapor Pressure 1.24 mmHg at 25 °C [1]
Refractive Index 1.512 [1]
Solubility Data not available

Toxicological Information and GHS Classification

A complete, officially published Safety Data Sheet from a major supplier with comprehensive
toxicological data for benzyl nitrite is not readily available. A partial SDS indicates "no data
available" for GHS classification.[4] Therefore, the following information is based on general
knowledge of organic nitrites and related benzyl compounds. It is imperative that users of
benzyl nitrite conduct their own risk assessments based on the most current and
comprehensive data available.

Organic nitrites are known to be potent vasodilators and can cause a rapid drop in blood
pressure, dizziness, and headaches. Inhalation or ingestion can lead to methemoglobinemia, a
condition where the iron in hemoglobin is oxidized, reducing its ability to carry oxygen.

Table 2: Anticipated GHS Hazard Classification for Benzyl Nitrite (Extrapolated)
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Hazard Class Hazard Category Hazard Statement

Flammable Liquids Category 4 H227: Combustible liquid

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A L

Irritation irritation

Specific Target Organ Toxicity -
) H371: May cause damage to
Single Exposure Category 2
_ organs
(Cardiovascular System)

Note: This table is an extrapolation based on the known hazards of similar compounds and
should be used for guidance only. A definitive GHS classification should be obtained from a
validated SDS.

Experimental Protocols for Safety Assessment

For novel compounds like benzyl nitrite where extensive toxicological data is lacking,
standardized experimental protocols are essential for a thorough safety assessment. The
following are detailed methodologies for key toxicological endpoints based on OECD
guidelines.

Acute Oral Toxicity - Acute Toxic Class Method (OECD
Guideline 423)

This method is a stepwise procedure using a limited number of animals to classify a substance
into one of the GHS categories for acute oral toxicity.[5][6][7][8][9]

Methodology:

o Test Animals: Healthy, young adult rats of a single sex (typically females) are used. Animals
are acclimated to laboratory conditions for at least 5 days prior to the test.
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e Dose Levels: The test is initiated using a starting dose selected from a series of fixed dose
levels (e.g., 5, 50, 300, 2000 mg/kg body weight).

e Procedure:

o

A group of three animals is dosed with the starting dose.

[¢]

If mortality is observed in two or three animals, the test is repeated with a lower dose.

o

If one or no animals die, the test is repeated with a higher dose.

[e]

This process is continued until a clear outcome is obtained, allowing for classification.

o Observations: Animals are observed for mortality, clinical signs of toxicity, and body weight
changes for at least 14 days.

o Data Analysis: The number of animals that die at each dose level is used to determine the
GHS category.

End of Test

Start: Select Dose Level (OECD 423) }—»

Dose Group of 3 Animals }—»{ Observe for 14 Days (Mortality, Clinical Signs) H Evaluate Outcome }Mﬁf—b{ Classify into GHS Category }—»

Click to download full resolution via product page

Workflow for Acute Oral Toxicity Testing (OECD 423).

In Vitro Skin Irritation: Reconstructed Human Epidermis
Test Method (OECD Guideline 439)

This in vitro method assesses the potential of a substance to cause skin irritation by measuring
its cytotoxicity on a reconstructed human epidermis model.[10][11][12][13]

Methodology:

o Test System: A commercially available, validated reconstructed human epidermis (RhE)
model is used.

e Procedure:
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o The test substance is applied topically to the surface of the RhE tissue.
o After a defined exposure period (e.g., 60 minutes), the substance is removed by rinsing.

o The tissues are incubated for a post-exposure period (e.g., 42 hours).

 Viability Assessment: Tissue viability is determined using a colorimetric assay (e.g., MTT
assay), which measures the activity of mitochondrial dehydrogenases in viable cells.

» Data Analysis: The viability of the treated tissues is compared to that of negative controls. A
substance is classified as a skin irritant if the mean tissue viability is reduced below a certain
threshold (typically < 50%).

Click to download full resolution via product page
Workflow for In Vitro Skin Irritation Testing (OECD 439).

Signaling Pathway of Vasodilation

Organic nitrites, including benzyl nitrite, are known to be potent vasodilators. Their
mechanism of action involves the release of nitric oxide (NO), which initiates a signaling
cascade leading to the relaxation of vascular smooth muscle.[14][15][16][17][18]

The key steps in this pathway are:
» Nitric Oxide (NO) Release: Benzyl nitrite is metabolized in the body, releasing nitric oxide.

o Guanylate Cyclase Activation: NO diffuses into vascular smooth muscle cells and binds to
and activates the enzyme soluble guanylate cyclase (sGC).

e cGMP Production: Activated sGC catalyzes the conversion of guanosine triphosphate (GTP)
to cyclic guanosine monophosphate (cGMP).

» Protein Kinase G (PKG) Activation: Increased levels of cGMP activate cGMP-dependent
protein kinase (PKG).
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e Calcium Level Reduction: PKG activation leads to a decrease in intracellular calcium
concentration through various mechanisms, including the inhibition of calcium influx and the
sequestration of calcium into intracellular stores.

e Myosin Light Chain Dephosphorylation: The reduction in intracellular calcium leads to the
dephosphorylation of myosin light chains.

o Smooth Muscle Relaxation: Dephosphorylation of myosin light chains results in the
relaxation of the vascular smooth muscle, leading to vasodilation.
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Signaling Pathway of Benzyl Nitrite-Induced Vasodilation.
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Safe Handling and Storage

Given the potential hazards, strict safety protocols should be followed when handling benzyl
nitrite.

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles and a face shield.

o Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), a lab coat, and other
protective clothing as necessary to prevent skin contact.

» Respiratory Protection: Use in a well-ventilated area, preferably in a chemical fume hood. If
inhalation risk is high, a NIOSH-approved respirator with an organic vapor cartridge is
recommended.

Handling:

Avoid contact with skin, eyes, and clothing.[19][20]

Do not breathe vapors or mist.[20]

Keep away from heat, sparks, and open flames.[19]

Use non-sparking tools.

Wash thoroughly after handling.[19]

Storage:

« Store in a tightly closed container in a cool, dry, and well-ventilated area.[19]
o Store away from incompatible materials such as strong oxidizing agents.[21]

o Keep in a locked storage area.

First Aid Measures
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« Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.

o Skin Contact: Immediately wash skin with soap and plenty of water for at least 15 minutes.
Remove contaminated clothing. Seek medical attention if irritation develops.[21]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.

Fire-Fighting Measures

o Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.

o Specific Hazards: Combustible liquid. Vapors may form explosive mixtures with air.[22] Emits
toxic fumes under fire conditions.

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.

Disposal Considerations

Dispose of contents and container in accordance with all local, regional, national, and
international regulations. Do not allow to enter sewers or waterways.

Disclaimer: This document is intended for informational purposes only and does not constitute
a complete safety data sheet. Users are strongly advised to consult a comprehensive and
verified SDS from a reputable supplier before handling benzyl nitrite. All chemical handling
should be conducted by trained personnel in a suitably equipped laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15496680#benzyl-nitrite-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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